Cas no 1261553-99-4 (5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid)
5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid
-
- Inchi: 1S/C15H10ClF3O3/c16-12-6-9(7-14(20)21)5-11(8-12)10-1-3-13(4-2-10)22-15(17,18)19/h1-6,8H,7H2,(H,20,21)
- InChI Key: PKQUJNHHXASUNX-UHFFFAOYSA-N
- SMILES: ClC1=CC(CC(=O)O)=CC(=C1)C1C=CC(=CC=1)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 381
- XLogP3: 4.8
- Topological Polar Surface Area: 46.5
5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011009886-1g |
5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid |
1261553-99-4 | 97% | 1g |
$1504.90 | 2023-09-03 |
5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid
Research Brief on 5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid (CAS: 1261553-99-4)
5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid (CAS: 1261553-99-4) is a biphenyl derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its trifluoromethoxy and chloro substituents, has been investigated for its anti-inflammatory and analgesic properties, positioning it as a promising candidate for drug development.
Recent studies have focused on the synthesis and optimization of 5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid to enhance its bioavailability and efficacy. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize its chemical structure and purity. These efforts aim to establish a robust and scalable synthesis route, which is critical for further preclinical and clinical evaluations.
In vitro and in vivo studies have demonstrated the compound's ability to modulate key inflammatory pathways, particularly those involving cyclooxygenase (COX) enzymes. Preliminary results suggest that 5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid exhibits selective inhibition of COX-2, which is associated with reduced gastrointestinal side effects compared to non-selective COX inhibitors. This selectivity makes it a potential candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and osteoarthritis.
Further investigations into the pharmacokinetic and pharmacodynamic properties of 5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid are underway. Early data indicate favorable absorption and distribution profiles, with a half-life that supports once-daily dosing. However, challenges remain in optimizing its metabolic stability and minimizing potential drug-drug interactions, which are critical for advancing the compound to clinical trials.
The therapeutic potential of 5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid extends beyond inflammation. Recent exploratory studies have highlighted its possible applications in oncology, where it has shown inhibitory effects on tumor growth in certain cancer cell lines. These findings, though preliminary, open new avenues for research into its mechanism of action and potential as an adjunct therapy in cancer treatment.
In conclusion, 5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid represents a versatile and promising compound in the field of medicinal chemistry. Ongoing research efforts are focused on addressing its current limitations and unlocking its full therapeutic potential. As the scientific community continues to explore its applications, this compound may soon emerge as a key player in the development of next-generation anti-inflammatory and anticancer therapies.
1261553-99-4 (5-Chloro-4'-(trifluoromethoxy)biphenyl-3-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)